Cas no 2228447-01-4 (tert-butyl N-2-(3-bromoprop-1-en-2-yl)-5-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(3-bromoprop-1-en-2-yl)-5-methoxyphenylcarbamate
• CAS No: 2228447-01-4
• MF: C₁₅H₂₀BrNO₃
• MW: 342.228203773499
• CID: 6224898
• PubChem ID: 165658258
• Update Time: 2025-06-07

tert-butyl N-2-(3-bromoprop-1-en-2-yl)-5-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-bromoprop-1-en-2-yl)-5-methoxyphenylcarbamate
• 2228447-01-4
• tert-butyl N-[2-(3-bromoprop-1-en-2-yl)-5-methoxyphenyl]carbamate
• EN300-1891652

• Inchi： 1S/C15H20BrNO3/c1-10(9-16)12-7-6-11(19-5)8-13(12)17-14(18)20-15(2,3)4/h6-8H,1,9H2,2-5H3,(H,17,18)
• InChI Key： MJEJTBDYULINTH-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC(=CC=1NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 341.06266g/mol
• Monoisotopic Mass: 341.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-2-(3-bromoprop-1-en-2-yl)-5-methoxyphenylcarbamate

Introduction to Tert-butyl N-2-(3-bromoprop-1-en-2-yl)-5-methoxyphenylcarbamate (CAS No. 2228447-01-4)

Tert-butyl N-2-(3-bromoprop-1-en-2-yl)-5-methoxyphenylcarbamate, with the CAS number 2228447-01-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates and features a unique structural arrangement that makes it highly valuable for various applications, particularly in drug discovery and development. The presence of a tert-butyl group and a 5-methoxyphenyl moiety contributes to its distinct chemical properties, which are leveraged in designing novel therapeutic agents.

The structural components of Tert-butyl N-2-(3-bromoprop-1-en-2-yl)-5-methoxyphenylcarbamate play a crucial role in its reactivity and functionality. The 3-bromoprop-1-en-2-yl group introduces a bromine atom, which can participate in various chemical transformations such as cross-coupling reactions, enhancing its utility in synthetic chemistry. Additionally, the 5-methoxyphenyl part provides a hydrophobic region that can interact favorably with biological targets, making it an attractive scaffold for medicinal chemists.

In recent years, there has been growing interest in carbamate-based compounds due to their diverse pharmacological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various bioactive molecules. Tert-butyl N-2-(3-bromoprop-1-en-2-yl)-5-methoxyphenylcarbamate, with its unique structural features, has been explored in several research studies aimed at developing new drugs.

One of the most compelling aspects of this compound is its potential application in the synthesis of small molecule inhibitors. Small molecule inhibitors are widely used in pharmaceuticals to target specific enzymes or receptors involved in disease pathways. The carbamate moiety in Tert-butyl N-2-(3-bromoprop-1-en-2-yl)-5-methoxyphenylcarbamate can be modified to create derivatives with enhanced binding affinity and selectivity. This flexibility makes it a valuable tool for medicinal chemists seeking to develop novel therapeutics.

Recent studies have highlighted the importance of structural diversity in drug discovery. Compounds like Tert-butyl N-2-(3-bromoprop-1-en-2-yl)-5-methoxyphenylcarbamate provide a rich starting point for generating libraries of molecules that can be screened for biological activity. The combination of the tert-butyl, 3-bromoprop-1-en-2-yl, and 5-methoxyphenyl groups creates a complex scaffold that can be further modified to optimize pharmacokinetic properties and reduce toxicity.

The synthesis of Tert-butyl N-2-(3-bromoprop-1-en-2-yl)-5-methoxyphenylcarbamate involves multi-step organic reactions that require careful optimization. The use of advanced synthetic techniques has enabled researchers to produce this compound with high purity and yield. These advancements have made it more accessible for use in both academic research and industrial applications.

In conclusion, Tert-butyl N-2-(3-bromoprop-1-en-2-yl)-5-methoxyphenylcarbamate (CAS No. 2228447-01-4) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing new drugs targeting various diseases. As research continues to evolve, this compound is likely to play an increasingly important role in the discovery and development of innovative therapeutic agents.